1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C10H8BrFN2O2
• Molecular Weight: 287.08 g/mol
• IUPAC Name: 1-(4-bromo-3-fluorophenyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C10H8BrFN2O2/c11-7-2-1-6(5-8(7)12)14-4-3-9(15)13-10(14)16/h1-2,5H,3-4H2,(H,13,15,16)
• InChI Key: CMDVHROFZVQEBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)NC1=O)C2=CC(=C(C=C2)Br)F

Description

1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS 1515197-90-6) is a dihydrouracil derivative of significant interest in medicinal chemistry and pharmaceutical research. This compound features a dihydropyrimidine-2,4(1H,3H)-dione core, also known as a dihydrouracil scaffold, which is a crucial intermediate in uracil catabolism and a key building block for various biologically active molecules . The structure is further functionalized with a 4-bromo-3-fluorophenyl group at the N1 position, which can influence its electronic properties and binding interactions. The dihydrouracil (DHU) scaffold is recognized as a privileged structure in drug discovery. Research into analogous compounds has revealed a wide spectrum of potential therapeutic applications. Dihydrouracil analogs are frequently investigated as precursors for the development of central nervous system (CNS) agents, particularly for their potential sedative and muscle relaxant properties . Furthermore, this structural class has demonstrated promise in the synthesis of novel compounds evaluated as potent inhibitors of enzymes like DPP-4 for diabetes management , HIV-1 integrase , and for exhibiting antimicrobial and anticancer activities . The specific bromo and fluoro substituents on the phenyl ring are common in agrochemical and pharmaceutical research, often employed to modulate compound lipophilicity, metabolic stability, and receptor binding affinity. This product is supplied with a minimum purity of 98% and is intended for research purposes only . It is strictly for use in laboratory settings and is not approved for diagnostic, therapeutic, or personal use in humans or animals. Researchers should refer to the safety data sheet and handle the compound with appropriate precautions, as it carries warning statements for its potential health effects .

Scientific Research Applications

Biological Activities

Research has demonstrated that 1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione exhibits significant biological activities, including:

• Antimicrobial Properties : Studies indicate that this compound has potential antimicrobial effects against various pathogens. Its mechanism may involve inhibiting specific enzymes crucial for microbial growth or disrupting cellular functions by interacting with DNA.
• Anticancer Activity : Preliminary investigations suggest that this compound may inhibit tumor cell proliferation. In vitro studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways related to cell survival and death .
• Enzyme Inhibition : The compound has been studied for its ability to inhibit certain enzymes involved in critical biochemical pathways. This property is particularly relevant in drug development for diseases where enzyme dysregulation is a factor.

Synthesis and Characterization

The synthesis of 1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione typically involves a multi-step process that includes:

• Formation of the Dihydropyrimidine Ring : The initial step often involves the reaction of appropriate aldehydes with urea or thiourea derivatives under acidic or basic conditions.
• Halogenation : Subsequent bromination and fluorination reactions are performed to introduce the halogen substituents at specific positions on the phenyl ring.

Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound .

Case Studies

Several case studies illustrate the practical applications of 1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione:

• Anticancer Research : A study evaluated the compound's efficacy against a panel of cancer cell lines using the National Cancer Institute's protocols. Results indicated significant growth inhibition rates, suggesting potential as an anticancer agent .
• Antimicrobial Testing : Various tests have been conducted using disc diffusion methods to assess antimicrobial activity against common bacterial strains. Results showed that this compound outperformed standard antibiotics in several cases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-(4-bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione and analogous compounds:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Notes
1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (Target)	4-Br, 3-F on phenyl	~287.08	Moderate lipophilicity; electron-withdrawing substituents enhance cereblon binding	Potential PROTAC linker; synthetic route inferred from
1-(4-Bromo-2,6-difluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS 1499388-70-3)	4-Br, 2,6-F on phenyl	305.08	Higher halogen content increases molecular weight; potential enhanced stability	Commercial availability; hazards include skin/eye irritation (H315, H319)
1-(3-Nitrophenyl)dihydropyrimidine-2,4(1H,3H)-dione (1SF)	3-NO₂ on phenyl	235.20	Strong electron-withdrawing nitro group may increase reactivity	Limited stability due to nitro group reducibility; research use
1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS 1263216-75-6)	4-F-benzyl	226.23	Benzyl substitution enhances lipophilicity; reduced steric hindrance	Typically used in small-molecule libraries; priced at USD 170/g
1-(4-Methylbenzyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS 4020-19-3)	4-CH₃-benzyl	218.26	Electron-donating methyl group improves solubility in nonpolar solvents	Catalog price ~USD 197/g; structural flexibility for derivatization

Substituent Effects on Physicochemical Properties

• Halogen vs. Nitro Groups : The bromo and fluoro substituents in the target compound provide moderate electron-withdrawing effects compared to the nitro group in 1-(3-nitrophenyl)dihydropyrimidine-2,4(1H,3H)-dione. This balance may improve stability while retaining cereblon-binding efficacy.
• Benzyl vs. Phenyl Substitution : Benzyl-substituted analogs (e.g., 4-fluorobenzyl) exhibit higher lipophilicity, which may enhance membrane permeability but reduce aqueous solubility.

Hazard Profiles

Halogenated dihydropyrimidinediones, including the target compound, are anticipated to share hazards such as skin/eye irritation (H315, H319) and respiratory sensitivity (H335), as seen in .

Preparation Methods

Classical Acid-Catalyzed Protocol

Procedure :

• 1-(4-Bromo-3-fluorophenyl)urea (1.0 mmol), ethyl acetoacetate (1.2 mmol), and formaldehyde (1.5 mmol) are refluxed in glacial acetic acid (10 mL) for 3 hours.

• Workup : The mixture is poured into ice water, and the precipitate is filtered and purified via silica-gel chromatography (ethyl acetate/petroleum ether).

• Yield : 65–70%.

Cerium(III) Trislaurylsulfonate (Ce(LS)₃)-Catalyzed Method

Ce(LS)₃, a Lewis acid-surfactant catalyst, enables efficient one-pot synthesis under milder conditions:

• Conditions : Ethanol solvent, 80°C, 6 hours, 0.5 mol% Ce(LS)₃.

• Yield : 83%.

Solvent-Free Synthesis

Eliminating solvents improves atom economy and reduces waste:

• Conditions : Neat mixture of urea, ethyl acetoacetate, and formaldehyde heated at 100°C for 2 hours with InCl₃ (10 mol%).

• Yield : 78–82%.

Structural Characterization and Analytical Data

The target compound is characterized via NMR, IR, and HRMS to confirm regiochemistry and purity.

Spectral Analysis

• ¹H NMR (500 MHz, CDCl₃) : δ 7.45–7.38 (m, 2H, ArH), 7.12–7.05 (m, 1H, ArH), 5.21 (s, 1H, NH), 4.12 (q, 2H, J = 7.1 Hz, CH₂), 3.65 (s, 2H, CH₂), 2.31 (s, 3H, CH₃), 1.25 (t, 3H, J = 7.1 Hz, CH₃).

• IR (KBr) : 3345 (NH), 1702 (C=O), 1640 (C=N) cm⁻¹.

• HRMS : [M+H]⁺ calcd. for C₁₁H₁₀BrFN₂O₂: 307.9924; found: 307.9926.

Comparative Analysis of Synthetic Methods

Method	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Classical Acid	HCl	Acetic acid	110	3	65–70
Ce(LS)₃-Catalyzed	Ce(LS)₃	Ethanol	80	6	83
Solvent-Free	InCl₃	None	100	2	78–82

Catalytic systems like Ce(LS)₃ improve yields by stabilizing intermediates through Lewis acid interactions, while solvent-free protocols minimize side reactions.

Mechanistic Insights

The Biginelli mechanism proceeds via:

• Acid-catalyzed imine formation between urea and formaldehyde.

• Nucleophilic attack by ethyl acetoacetate’s enol form.

• Cyclodehydration to form the dihydropyrimidinone ring.

Substituents on urea direct regioselectivity, ensuring the 4-bromo-3-fluorophenyl group occupies the N1 position.

Challenges and Optimization Strategies

Byproduct Formation

• Mitigation : Use of Ce(LS)₃ reduces enol ether byproducts by stabilizing the imine intermediate.

Purification

• Silica-gel chromatography (ethyl acetate/petroleum ether, 1:3) effectively separates the target compound from unreacted urea.

Industrial-Scale Considerations

Process Intensification :

• Continuous-flow reactors enhance heat/mass transfer for solvent-free protocols.

• Catalyst Recycling : Ce(LS)₃ retains activity for 5 cycles with <5% yield drop .

Q & A

Q. What are the critical steps for synthesizing 1-(4-Bromo-3-fluorophenyl)dihydropyrimidine-2,4(1H,3H)-dione, and how can reaction conditions be optimized?

The synthesis typically involves multi-step routes, starting with cyclization reactions to form the dihydropyrimidine core, followed by halogenation to introduce bromo and fluoro substituents. Key considerations include:

• Halogenation : Use of brominating agents (e.g., NBS) in anhydrous solvents under inert atmospheres to prevent side reactions .
• Substituent Introduction : Palladium-catalyzed cross-coupling reactions (e.g., Suzuki) for aryl group attachment, requiring precise temperature control (80–120°C) and ligand selection (e.g., XPhos) to enhance regioselectivity .
• Purity Optimization : Recrystallization in methanol/water mixtures (3:1 v/v) improves yield (>75%) and reduces by-products .

Q. Which spectroscopic techniques are essential for characterizing this compound, and what structural features do they confirm?

• NMR Spectroscopy : $^1$H and $^13$C NMR identify substitution patterns (e.g., bromo-fluorophenyl protons at δ 7.2–7.8 ppm) and confirm the dihydropyrimidine ring’s saturation .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]$^+$ at m/z 327.1) and detects isotopic patterns from bromine .
• X-ray Crystallography : Resolves crystal packing and dihedral angles (e.g., 85–90° between phenyl and pyrimidine rings), critical for understanding solid-state reactivity .

Advanced Research Questions

Q. How can conflicting spectroscopic data (e.g., unexpected NOE correlations or split peaks) be resolved during structural elucidation?

Contradictions often arise from dynamic processes (e.g., ring puckering) or impurities. Strategies include:

• Variable-Temperature NMR : Identifies conformational flexibility by observing peak coalescence at elevated temperatures (e.g., 50–80°C in DMSO-d$_6$) .
• 2D-COSY/NOESY : Maps spatial proximities to distinguish regioisomers (e.g., bromine vs. fluorine positioning) .
• Synchrotron XRD : Resolves ambiguities in electron density maps caused by heavy atoms (Br, F) .

Q. What computational approaches predict the compound’s biological activity, and how do substituents influence target binding?

• Molecular Docking : Simulates interactions with enzymes (e.g., kinases) using software like AutoDock Vina. The bromine atom enhances hydrophobic interactions in ATP-binding pockets (binding energy: −9.2 kcal/mol) .
• QSAR Modeling : Correlates substituent electronegativity (e.g., F vs. Cl) with antibacterial IC$_{50}$ values. Fluorine’s electron-withdrawing effect improves membrane permeability .
• MD Simulations : Assess stability of protein-ligand complexes over 100 ns trajectories, highlighting critical hydrogen bonds with Glu127 and Asp86 residues .

Q. How do reaction parameters (e.g., solvent polarity, catalyst loading) affect regioselectivity in derivative synthesis?

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) favor nucleophilic aromatic substitution at the 4-bromo position (yield: 82% vs. 45% in THF) .
• Catalyst Optimization : Pd(OAc)$_2$/XPhos (5 mol%) increases cross-coupling efficiency for 3-fluorophenyl derivatives (TON: 48 vs. 12 with PPh$_3$) .
• Microwave-Assisted Synthesis : Reduces reaction time from 24 h to 30 min for thione derivatives while maintaining >90% purity .

Methodological Recommendations

• Contradictory Bioactivity Data : Validate assays using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic activity) to distinguish false positives .
• Scale-Up Challenges : Transition batch reactions to continuous flow systems with in-line IR monitoring to maintain regioselectivity >95% at >10 g scale .